Cas no 1529656-61-8 (2-(2,3-dimethoxyphenyl)-2-methylpropanal)

• Product Name: 2-(2,3-dimethoxyphenyl)-2-methylpropanal
• CAS No: 1529656-61-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6158434
• PubChem ID: 83688082
• Update Time: 2025-06-23

2-(2,3-dimethoxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethoxyphenyl)-2-methylpropanal
• 1529656-61-8
• EN300-1840071

• Inchi： 1S/C12H16O3/c1-12(2,8-13)9-6-5-7-10(14-3)11(9)15-4/h5-8H,1-4H3
• InChI Key： SECGPGJBXXKACO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C=O)(C)C)OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(2,3-dimethoxyphenyl)-2-methylpropanal

Introduction to 2-(2,3-dimethoxyphenyl)-2-methylpropanal (CAS No. 1529656-61-8) and Its Emerging Applications in Chemical Biology

The compound 2-(2,3-dimethoxyphenyl)-2-methylpropanal, identified by the CAS number 1529656-61-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its aromatic dimethoxyphenyl group and a branched alkyl side chain, has garnered attention due to its structural versatility and biological relevance. The presence of both electron-donating methoxy substituents and a reactive aldehyde functionality makes it a versatile scaffold for further chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities.

In recent years, the exploration of aromatic aldehydes as pharmacophores has intensified, driven by their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The dimethoxyphenyl moiety in 2-(2,3-dimethoxyphenyl)-2-methylpropanal not only enhances solubility but also modulates electronic properties, making it an attractive component in drug design. Specifically, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding, particularly in pathways associated with inflammation and neurodegeneration.

One of the most compelling aspects of 2-(2,3-dimethoxyphenyl)-2-methylpropanal is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its aldehyde group to form Schiff bases, heterocycles, and other functionalized compounds that exhibit promising biological effects. For instance, studies have demonstrated that derivatives of this aldehyde can serve as inhibitors of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. The dimethoxyphenyl group further enhances these interactions by improving binding affinity through π-stacking and dipole-dipole interactions.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of compounds like 2-(2,3-dimethoxyphenyl)-2-methylpropanal due to their structural similarity to known bioactive molecules. Preclinical studies have highlighted its role in modulating pathways relevant to central nervous system disorders, including Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier has been a significant focus, as many neurological conditions require targeted delivery systems for effective treatment. Additionally, its metabolic stability suggests that it could be a viable candidate for further development into novel therapeutics.

From a synthetic chemistry perspective, 2-(2,3-dimethoxyphenyl)-2-methylpropanal serves as an excellent precursor for constructing more intricate molecular architectures. The aldehyde functionality allows for condensation reactions with amines or hydrazines to form imines or hydrazones, respectively. These intermediates can then be further functionalized through oxidation or reduction reactions to yield carboxylic acids or alcohols. The dimethoxyphenyl group also provides opportunities for selective modifications via metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups at various positions.

Recent advances in computational chemistry have further enhanced the understanding of how 2-(2,3-dimethoxyphenyl)-2-methylpropanal interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein receptors implicated in diseases such as cancer and autoimmune disorders. The precise orientation of the dimethoxyphenyl group within these binding pockets appears to be critical for optimal activity, suggesting that subtle structural modifications could significantly enhance potency without compromising selectivity.

The agrochemical sector has also shown interest in derivatives of 2-(2,3-dimethoxyphenyl)-2-methylpropanal, recognizing its potential as an intermediate in the synthesis of novel pesticides and herbicides. The aromatic aldehyde structure is well-suited for designing molecules that can interact with biological targets in plants while minimizing toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable agricultural practices, where precision-targeted compounds are essential.

In conclusion, 2-(2,3-dimethoxyphenyl)-2-methylpropanal (CAS No. 1529656-61-8) represents a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features—comprising an aromatic dimethoxyphenyl group and an aldehyde functionality—make it a valuable scaffold for drug discovery and synthetic chemistry endeavors. As research continues to uncover new biological activities and synthetic pathways involving this compound, 1529656-61-8 is poised to play an increasingly significant role in developing innovative solutions for health and industrial challenges.